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Abstract
Ethyl 2-(2-oxopiperidin-4-yl)acetate is a heterocyclic compound of interest in medicinal

chemistry and drug development. Its core structure, a substituted piperidone, is a prevalent

motif in a wide array of biologically active molecules. This technical guide provides a

comprehensive overview of the known physical and chemical properties of Ethyl 2-(2-
oxopiperidin-4-yl)acetate. Due to the limited availability of detailed experimental protocols

and specific biological data in publicly accessible literature, this document also outlines general

synthetic strategies and analytical approaches based on established chemical principles and

data for structurally related compounds.

Chemical and Physical Properties
The fundamental physicochemical properties of Ethyl 2-(2-oxopiperidin-4-yl)acetate are

summarized in the table below. These properties are essential for its handling, formulation, and

application in a research setting.
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Property Value Reference

Molecular Formula C₉H₁₅NO₃ [1]

Molecular Weight 185.22 g/mol [1]

CAS Number 102943-18-0 [1]

Boiling Point 160 °C at 0.5 Torr [1]

Density (Predicted) 1.070 ± 0.06 g/cm³ [1]

pKa (Predicted) 16.26 ± 0.40 [1]

Note: The density and pKa are predicted values and should be confirmed experimentally. A

melting point and specific solubility data are not readily available in the current literature.

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of Ethyl 2-(2-oxopiperidin-4-
yl)acetate is not extensively documented in readily available scientific literature, its structure

suggests plausible synthetic routes derived from common organic chemistry methodologies. A

likely pathway involves the catalytic hydrogenation of a corresponding substituted pyridine

precursor.

General Synthetic Approach: Catalytic Hydrogenation
A potential synthetic workflow for Ethyl 2-(2-oxopiperidin-4-yl)acetate is outlined below. This

approach is based on the well-established method of reducing substituted pyridines to

piperidines.
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Synthesis Workflow

Ethyl 2-(pyridin-4-yl)acetate

Catalytic Hydrogenation
(e.g., H₂, PtO₂ or Rh₂O₃, acidic conditions)
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Formation of Piperidine Ring
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(Intramolecular Cyclization)

Ethyl 2-(2-oxopiperidin-4-yl)acetate

Purification
(e.g., Column Chromatography)

Characterization
(NMR, MS, IR)
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Caption: Proposed synthetic workflow for Ethyl 2-(2-oxopiperidin-4-yl)acetate.

Hypothetical Experimental Protocol
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The following is a generalized, hypothetical protocol for the synthesis via catalytic

hydrogenation. This protocol is for illustrative purposes and would require optimization and

validation.

Reaction Setup: To a solution of ethyl 2-(pyridin-4-yl)acetate in a suitable solvent (e.g.,

glacial acetic acid or an alcohol), a hydrogenation catalyst such as platinum(IV) oxide (PtO₂)

or rhodium(III) oxide (Rh₂O₃) is added.

Hydrogenation: The reaction mixture is subjected to a hydrogen atmosphere (typically 50-70

bar) in a high-pressure reactor at room temperature or slightly elevated temperatures.

Reaction Monitoring: The progress of the reaction is monitored by techniques such as thin-

layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to

determine the consumption of the starting material.

Work-up: Upon completion, the catalyst is removed by filtration. The solvent is removed

under reduced pressure. The resulting crude product, likely containing the piperidine

intermediate, would then be subjected to conditions that favor intramolecular cyclization to

form the lactam. This may involve heating or treatment with a mild base or acid.

Purification: The crude product is purified using column chromatography on silica gel, eluting

with a solvent system such as ethyl acetate/hexane to isolate the pure Ethyl 2-(2-
oxopiperidin-4-yl)acetate.

Characterization: The structure and purity of the final product are confirmed by spectroscopic

methods, including ¹H NMR, ¹³C NMR, mass spectrometry, and infrared spectroscopy.

Spectroscopic Characterization (Predicted)
While experimental spectra for Ethyl 2-(2-oxopiperidin-4-yl)acetate are not available, the

expected spectral characteristics can be predicted based on its structure.

¹H NMR: The spectrum would be expected to show signals for the ethyl group (a triplet and a

quartet), protons on the piperidone ring, and the methylene protons of the acetate side chain.

¹³C NMR: The spectrum would show characteristic peaks for the carbonyl carbons of the

ester and the lactam, as well as for the carbons of the ethyl group and the piperidone ring.
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Mass Spectrometry (MS): The mass spectrum would be expected to show a molecular ion

peak corresponding to the molecular weight of the compound (185.22 g/mol ).

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong absorption

bands for the C=O stretching vibrations of the ester and the amide (lactam) functional

groups.

Biological Activity and Applications
The 2-piperidone scaffold is a key feature in a variety of pharmacologically active compounds.

Derivatives of 2-piperidone have been investigated for a range of biological activities, including

as inhibitors of β-amyloid aggregation, which is relevant to Alzheimer's disease.[2] However,

specific biological data or signaling pathways directly involving Ethyl 2-(2-oxopiperidin-4-
yl)acetate are not currently reported in the scientific literature.

Given its structure as a substituted piperidone, this compound could serve as a valuable

intermediate in the synthesis of more complex molecules for drug discovery programs. The

exploration of its biological properties would be a novel area of research.

A generalized workflow for the initial biological evaluation of a novel compound like Ethyl 2-(2-
oxopiperidin-4-yl)acetate is presented below.
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Biological Evaluation Workflow

Ethyl 2-(2-oxopiperidin-4-yl)acetate
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(SAR Studies)
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Caption: General workflow for the biological evaluation of a new chemical entity.

Safety and Handling
Based on available safety data for similar compounds, Ethyl 2-(2-oxopiperidin-4-yl)acetate is

expected to cause skin and serious eye irritation, and may cause respiratory irritation.[1]

Standard laboratory safety precautions should be observed when handling this compound,

including the use of personal protective equipment such as gloves, safety glasses, and a lab

coat.[1] All handling should be performed in a well-ventilated area or a fume hood.
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Conclusion
Ethyl 2-(2-oxopiperidin-4-yl)acetate is a molecule with potential as a building block in the

synthesis of novel therapeutic agents, owing to its embedded 2-piperidone structural motif.

While a comprehensive experimental profile of this compound is not yet available in the public

domain, this guide provides a summary of its known properties and outlines logical and

established methodologies for its synthesis and potential biological evaluation. Further

research is warranted to fully characterize this compound and explore its utility in drug

discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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